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Compound of Interest

Compound Name: Robtin

Cat. No.: B12321449 Get Quote

Disclaimer
The following document is a fictional representation created to fulfill a specific content format

request. "Robtin" is not a recognized drug or compound. The data, protocols, and pathways

described herein are entirely hypothetical and for illustrative purposes only. This information

should not be used for any real-world research, clinical application, or decision-making.

Application Notes and Protocols: Robtin (Fictional
Compound)
For Research Use Only (RUO). Not for use in diagnostic procedures.

Compound: Robtin (RTN-42) Target: Selective inhibitor of Tyrosine Kinase Receptor Zeta

(TKRZ) Molecular Weight: 482.5 g/mol Appearance: White to off-white crystalline solid

Background
Robtin is a potent and selective small molecule inhibitor of the Tyrosine Kinase Receptor Zeta

(TKRZ), a receptor tyrosine kinase implicated in aberrant cell proliferation and survival signals

in specific oncogenic pathways. These notes provide guidelines for the preclinical in vitro and in

vivo application of Robtin for research purposes.

Quantitative Data Summary
Table 1: In Vitro Efficacy of Robtin in Cancer Cell Lines
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This table summarizes the half-maximal inhibitory concentration (IC50) of Robtin in various

TKRZ-positive cancer cell lines after 72 hours of continuous exposure.

Cell Line Cancer Type IC50 (nM)
95% Confidence
Interval (nM)

NCI-H460 Non-Small Cell Lung 15.2 12.8 - 18.1

A549 Non-Small Cell Lung 18.9 16.5 - 21.7

MDA-MB-231 Triple-Negative Breast 25.4 22.0 - 29.3

HT-29 Colorectal 150.8 135.2 - 168.1

PC-3 Prostate > 1000 N/A

Table 2: Recommended Dosage for In Vivo Xenograft
Studies
The following dosages are recommended starting points for efficacy studies in immunodeficient

mice bearing TKRZ-positive tumor xenografts. Final dosage should be optimized for each

specific model.

Animal Model
Route of
Administration

Vehicle
Recommended
Dose Range
(mg/kg)

Dosing
Frequency

Nude Mouse

(nu/nu)
Oral (p.o.)

0.5%

Methylcellulose
10 - 50 Once Daily (QD)

NSG Mouse
Intraperitoneal

(i.p.)

10% DMSO,

40% PEG300
5 - 25 Twice Daily (BID)

Signaling Pathway
The diagram below illustrates the hypothetical TKRZ signaling cascade that is inhibited by

Robtin. Robtin prevents the autophosphorylation of TKRZ upon ligand binding, thereby

blocking downstream activation of the PI3K/Akt and MAPK/ERK pathways.
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1. Cell Implantation
(e.g., 5x10^6 NCI-H460 cells
subcutaneously in nude mice)

2. Tumor Growth
(Monitor until tumors reach

~100-150 mm³)

3. Animal Randomization
(Group into Vehicle and

Robtin treatment arms, n=8-10/group)

4. Treatment Period
(e.g., 21 days of daily oral gavage
with Vehicle or Robtin at 25 mg/kg)

5. Monitoring
(Measure tumor volume and body weight

2-3 times per week)

6. Study Endpoint
(Tumor volume >1500 mm³ or
pre-defined endpoint reached)

Endpoint Criteria Met

7. Data Analysis
(Compare tumor growth inhibition (TGI)

between groups)
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To cite this document: BenchChem. [Robtin dosage and administration guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321449#robtin-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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